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Compound of Interest

Compound Name: Iron (III) oxalate

Cat. No.: B576803 Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

Iron (III) oxalate, also known as ferric oxalate. Adherence to these procedures is critical for

ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.

This information is intended for researchers, scientists, and drug development professionals

familiar with laboratory settings.

Immediate Safety and Hazard Information
Iron (III) oxalate is a hazardous chemical that poses significant health risks upon exposure. It

is crucial to handle this substance with care, utilizing appropriate personal protective equipment

(PPE) at all times.

Emergency First Aid Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Wash the affected area with soap and plenty of water.[1][2] Contaminated

clothing and shoes should be removed and cleaned before reuse.[1] If irritation persists,

seek medical assistance.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[1][3]

Ingestion: Rinse the mouth with water.[3][4] Do not induce vomiting.[4][5] Call a physician or

Poison Control Center immediately.[4]
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In Case of a Spill:

Ventilate the area of the leak or spill.[1]

Evacuate non-essential personnel and move upwind.[6]

Wear appropriate personal protective equipment, including respiratory protection, gloves,

and safety goggles.[1][6]

Avoid generating dust during cleanup.[2][6]

Carefully sweep up the spilled solid material and place it into a suitable, sealed, and clearly

labeled container for waste disposal.[2][6][7]

Prevent the spilled material from entering drains or waterways.[2][4][6]

Hazard Summary
The following table summarizes the key hazard information for Iron (III) oxalate based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Classification GHS Hazard Statement Reference

Acute Oral Toxicity H302: Harmful if swallowed [3][6]

Acute Dermal Toxicity
H312: Harmful in contact with

skin
[3][6]

Skin Irritation H315: Causes skin irritation [5]

Eye Irritation
H319: Causes serious eye

irritation
[6]

Respiratory Irritation
H335: May cause respiratory

irritation
[5]

Step-by-Step Disposal Protocol
The disposal of Iron (III) oxalate must be managed in accordance with federal, state, and local

hazardous waste regulations.[8][9] In the United States, this falls under the Resource
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Conservation and Recovery Act (RCRA).[8][9][10]

Experimental Protocol: Waste Handling and Disposal

Objective: To safely collect, store, and dispose of Iron (III) oxalate waste in compliance with

environmental regulations.

Materials:

Designated hazardous waste container (leak-proof, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE): Nitrile or rubber gloves, chemical safety goggles or

face shield, lab coat or chemical-resistant suit.[2]

Spill cleanup kit

Methodology:

Waste Characterization and Segregation:

Identify Iron (III) oxalate waste as hazardous.

Collect waste Iron (III) oxalate, including any contaminated materials (e.g., paper towels,

weighing boats), in a designated container.

Do not mix this waste with other waste streams unless directed by your institution's

Environmental Health and Safety (EHS) department.[11]

Required Personal Protective Equipment (PPE):

Before handling the waste, put on all required PPE: chemical safety goggles, a lab coat,

and compatible chemical-resistant gloves.[3][4]

If there is a risk of dust formation, use a fume hood or wear an approved respirator.[2][5]

Waste Containment and Labeling:
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Place the waste in a chemically compatible, durable, and leak-proof container.[7] Keep the

container securely sealed when not in use.[6]

Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

The full chemical name: "Iron (III) Oxalate" or "Ferric Oxalate."

The specific hazards (e.g., "Toxic," "Irritant").

The date accumulation started.

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or a

central hazardous waste storage area.[12]

The storage area should be cool, dry, and well-ventilated.[3][6]

Store away from incompatible materials and foodstuffs.[3][6]

Arranging for Professional Disposal:

Iron (III) oxalate waste must not be disposed of down the drain or in regular trash.[3][7]

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

The approved disposal methods are removal to a licensed chemical destruction plant or

controlled incineration with flue gas scrubbing.[3]

Empty Container Disposal:

Empty containers that held Iron (III) oxalate must also be managed carefully.

Containers can be triple-rinsed with a suitable solvent (e.g., water).[3] The rinsate must be

collected and disposed of as hazardous waste.
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After rinsing, the container can be offered for recycling or punctured to make it unusable

and disposed of in a sanitary landfill, as per local regulations.[3]

Disposal Workflow Diagram
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Start: Generation of
Iron (III) Oxalate Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
in Designated Container

Step 3: Securely Seal and Label
Container as 'Hazardous Waste'

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Contact EHS or Licensed
Waste Disposal Contractor

Step 6: Professional Disposal
(Incineration/Chemical Destruction)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Iron (III) oxalate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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